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Compound of Interest

Compound Name: Pat-505

Cat. No.: B609846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of Pat-505, a potent and selective autotaxin inhibitor for research purposes.

Adherence to these procedures is critical to ensure personnel safety and maintain a secure

laboratory environment.

I. Personal Protective Equipment (PPE)
Given that Pat-505 is a potent bioactive small molecule, stringent PPE protocols are mandatory

to prevent accidental exposure through inhalation, skin contact, or ingestion. The following

table summarizes the required PPE for handling Pat-505.
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Operation Required PPE
Specifications & Best

Practices

Weighing & Aliquoting (Solid

Form)

- Double Nitrile Gloves-

Disposable Gown/Lab Coat-

Chemical Splash Goggles-

N95 Respirator

- Handle in a certified chemical

fume hood or a ventilated

balance enclosure.- Use anti-

static weigh boats.- Change

gloves immediately if

contaminated.

Solution Preparation &

Handling

- Double Nitrile Gloves-

Disposable Gown/Lab Coat-

Chemical Splash Goggles-

Face Shield (if splash risk is

high)

- Prepare solutions in a

chemical fume hood.- Use

luer-lock syringes to prevent

needle dislodgement.- Clearly

label all solutions with the

compound name,

concentration, solvent, and

date.

General Laboratory Use

- Nitrile Gloves- Lab Coat-

Safety Glasses with Side

Shields

- Always wear basic PPE when

in the vicinity of Pat-505

handling.- Do not wear

laboratory coats or gloves

outside of the designated lab

area.

II. Chemical and Physical Properties
A summary of the key chemical and physical properties of Pat-505 is provided below for quick

reference.
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Property Value

Chemical Formula C₂₃H₁₈ClF₂N₃O₂S

Molecular Weight 473.93 g/mol

Appearance Crystalline solid

Storage (Solid) -20°C for long-term storage

Storage (In solution)
Aliquot and store at -80°C to minimize freeze-

thaw cycles

Experimental Protocols & Workflows
A. Standard Operating Procedure for Handling Pat-505
The following workflow outlines the standard procedure for safely handling Pat-505 from

receipt to storage.
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Receiving

Preparation

Storage

Receive Shipment

Inspect for Damage

Log in Inventory

Don Appropriate PPE

Proceed to Preparation

Weigh in Fume Hood

Dissolve in Solvent

Aliquot into Vials

Label Vials Clearly

Proceed to Storage

Store at -80°C

Update Inventory

Click to download full resolution via product page

Caption: Workflow for receiving, preparing, and storing Pat-505.
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B. Emergency Response Protocol
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Event

Immediate Response

Medical AttentionSpill Cleanup (Trained Personnel Only)

Spill or Exposure Occurs

Evacuate Immediate Area Remove Contaminated PPE

If Exposed

Alert Supervisor & Safety Officer

Consult SDS (if available) Don Appropriate PPE

If Spill

Wash Affected Area (15 min)

Seek Immediate Medical Attention

Provide Compound InformationContain the Spill

Use Absorbent Material

Collect Waste

Decontaminate Area
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling Pat-505].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609846#personal-protective-equipment-for-handling-
pat-505]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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